3-Amino-3-(3,5-dichlorophenyl)propan-1-ol

• IUPAC Name: 3-amino-3-(3,5-dichlorophenyl)propan-1-ol
• InChI: InChI=1S/C9H11Cl2NO/c10-7-3-6(4-8(11)5-7)9(12)1-2-13/h3-5,9,13H,1-2,12H2
• InChI Key: GDDRJIHKCNSDRF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1Cl)Cl)C(CCO)N
• Molecular Formula: C9H11Cl2NO
• Molecular Weight: 220.09 g/mol
• CAS No.: 1251302-02-9

Description

3-Amino-3-(3,5-dichlorophenyl)propan-1-ol is a chemical compound with the molecular formula C9H11Cl2NO and a molecular weight of 220.10. It is used for research purposes.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight (220.10) and molecular formula (C9H11Cl2NO). Unfortunately, other specific properties like melting point, boiling point, and density were not available in the sources I found.

Scientific Research Applications

Antifungal Activity

One study focused on the synthesis of 1,2,3-Triazole derivatives via copper-catalyzed azide alkyne cycloaddition. These compounds were evaluated for their antifungal activity against different Candida species, showcasing the potential of halogen-substituted triazole derivatives for developing antifungal agents (Lima-Neto et al., 2012).

Corrosion Inhibition

Another research area involves the synthesis of tertiary amines, including derivatives of 1,3-di-amino-propan-2-ol, for inhibiting carbon steel corrosion. These compounds exhibited significant inhibition efficiency, demonstrating their potential as protective agents for industrial materials (Gao et al., 2007).

Molecular Dynamics Simulation

The study of thiazole and thiadiazole derivatives, including those related to 3-Amino-3-(3,5-dichlorophenyl)propan-1-ol, via quantum chemical and molecular dynamics simulations, provided insights into their corrosion inhibition performances on iron. This research supports the development of effective corrosion inhibitors for metal preservation (Kaya et al., 2016).

Environmental Sampling

A novel amino-functionalized polymer was synthesized for headspace solid-phase microextraction of phenol and chlorophenols from environmental samples, demonstrating the application of such derivatives in environmental analysis and monitoring (Bagheri et al., 2008).

Anticonvulsive Activities

Derivatives synthesized from this compound exhibited pronounced anticonvulsive and some peripheral n-cholinolytic activities, indicating their potential use in developing therapeutics for neurological disorders (Papoyan et al., 2011).